(2S,5S)-5-(4-Chlorophenyl)pyrrolidine-2-carboxylic acid

• Molecular Formula: C11H12ClNO2
• Molecular Weight: 225.67 g/mol
• IUPAC Name: (2S,5S)-5-(4-chlorophenyl)pyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C11H12ClNO2/c12-8-3-1-7(2-4-8)9-5-6-10(13-9)11(14)15/h1-4,9-10,13H,5-6H2,(H,14,15)/t9-,10-/m0/s1
• InChI Key: CIDBGTQSUQXHLM-UWVGGRQHSA-N
• Isomeric SMILES: C1C[C@H](N[C@@H]1C2=CC=C(C=C2)Cl)C(=O)O
• Canonical SMILES: C1CC(NC1C2=CC=C(C=C2)Cl)C(=O)O

Description

(2S,5S)-5-(4-Chlorophenyl)pyrrolidine-2-carboxylic acid (CAS 1269928-77-9) is a chiral pyrrolidine derivative of significant interest in advanced medicinal chemistry and neuroscience research. This compound is recognized as a key dopaminergic moiety and pharmacophore in the design of novel bivalent ligands . Its primary research value lies in its application as a critical building block for developing dual-target therapeutics, particularly those that act as mu-opioid receptor (MOR) agonists and dopamine D3 receptor (D3R) antagonists/partial agonists . This innovative approach aims to create analgesics with potent pain-relieving effects through MOR partial agonism while potentially reducing the misuse liability associated with traditional opioids via D3R antagonism . Researchers are exploring these dual-target compounds to address the ongoing opioid crisis by developing safer alternatives for pain management with a lower potential for addiction . The compound has a molecular formula of C11H12ClNO2 and a molecular weight of 225.67 g/mol . It is supplied for research purposes only and is strictly not intended for diagnostic, therapeutic, or veterinary use.

Preparation Methods

Synthetic Strategies for (2S,5S)-5-(4-Chlorophenyl)pyrrolidine-2-carboxylic acid

General Synthetic Approach

The synthesis typically involves constructing the pyrrolidine ring with the desired stereochemistry, followed by functional group transformations to install the 4-chlorophenyl substituent and the carboxylic acid moiety at the appropriate positions.

Key steps include:

• Formation of the pyrrolidine ring scaffold
• Introduction of the 4-chlorophenyl group at the 5-position
• Installation and/or deprotection of the carboxylic acid at the 2-position
• Control of stereochemistry to obtain the (2S,5S) isomer specifically

Detailed Preparation Method (Based on Patent WO2014206257A1 and Related Literature)

This method is a multi-step stereoselective synthesis involving ring-closing reactions, catalytic hydrogenation, protective group strategies, and selective reductions.

Step 1: Preparation of Protected Pyrrolidine Intermediate

• Starting from chiral precursors such as N-protected 2,3-dihydro-1H-pyrrole derivatives, a ring-closing reaction is conducted with a compound containing a suitable carboxyl protecting group (e.g., tert-butyl or benzyl esters).
• The reaction employs strong bases capable of removing alpha-hydrogens, such as lithium hexamethyldisilazide or sodium alkoxides, in solvents like tetrahydrofuran or dimethylformamide.
• Acid additives such as trifluoroacetic acid or acetic acid improve yields by facilitating ring closure.

Step 2: Catalytic Hydrogenation

• The olefinic double bond in the pyrrolidine ring is stereoselectively reduced using catalysts like palladium on carbon, platinum oxide, or Raney nickel under hydrogen atmosphere (pressure ~1.4–1.5 MPa, temperature ~50 °C).
• This step yields the cis-configured pyrrolidine ring maintaining the (2S,5S) stereochemistry, avoiding racemization common in non-chiral catalytic hydrogenations.

Step 3: Functional Group Transformations

• The carboxyl group is introduced or deprotected by hydrolysis or esterification using alkali metal bases (e.g., lithium hydroxide, sodium hydroxide).
• Protective groups on nitrogen and carboxyl are selectively removed or exchanged depending on the desired final compound form.
• Reductive steps using reagents such as sodium borohydride or diisobutylaluminum hydride (DIBAH) convert carbonyl intermediates to alcohols or carboxylic acids as needed.

Step 4: Final Purification and Salt Formation

• The free acid is purified by column chromatography or crystallization.
• Conversion to the hydrochloride salt is performed by treatment with hydrochloric acid to improve stability and solubility for handling and further applications.

Reaction Conditions and Yields

Step	Reagents/Conditions	Yield (%)	Enantiomeric Excess (ee) (%)	Notes
Ring-closing reaction	Strong base (e.g., lithium hexamethyldisilazide), acid additive (TFA), THF solvent	~82.9%	>95%	Acid addition improves yield
Catalytic hydrogenation	Pd/C catalyst, H2 (1.4–1.5 MPa), 50 °C, ethanol/DMF	90–100%	>97%	Maintains cis stereochemistry
Hydrolysis/deprotection	LiOH or NaOH aqueous solution	85–90%	Maintains stereochemistry	Mild conditions prevent racemization
Reductive transformations	NaBH4, DIBAH, or triethylsilane	80–100%	>90%	Use of alkyl chlorophthalate esters can improve purity
Final salt formation	HCl in organic solvent	Quantitative	N/A	Produces stable hydrochloride salt

Analytical Characterization Data

Nuclear Magnetic Resonance (NMR) Spectroscopy

• [^1H NMR (400 MHz, CDCl3)](pplx://action/followup):
  • Multiplets at δ 1.42–1.53 ppm (tert-butyl groups, 18H)
  • Multiplets at δ 2.26–2.87 ppm (pyrrolidine ring protons)
  • Multiplets at δ 3.00–4.70 ppm (methine and methylene protons near nitrogen and carboxyl)
  • Aromatic protons at δ 7.42–7.72 ppm (4-chlorophenyl ring)

Optical Purity

• Enantiomeric excess values typically exceed 90% and can reach up to 98.8% depending on the specific protective groups and reaction conditions used.

Summary Table of Preparation Methods and Key Parameters

Preparation Stage	Key Reagents/Conditions	Yield Range (%)	Stereochemical Outcome	Notes
Pyrrolidine ring formation	Strong base, acid additive, THF/DMF	80–85	(2S,5S) configuration	Acid addition enhances yield
Catalytic hydrogenation	Pd/C, H2 (1.4–1.5 MPa), 50 °C	90–100	cis-(2S,5S) stereochemistry	Avoids racemization
Hydrolysis/protective group removal	LiOH or NaOH aqueous solution	85–90	Maintains stereochemistry	Mild conditions prevent epimerization
Carbonyl reduction	NaBH4, DIBAH, triethylsilane	80–100	Retains stereochemistry	Use of alkyl chlorophthalate esters recommended
Salt formation	HCl treatment	Quantitative	Not applicable	Produces stable hydrochloride salt

Chemical Reactions Analysis

Types of Reactions

(2S,5S)-5-(4-Chlorophenyl)pyrrolidine-2-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol.

Substitution: The 4-chlorophenyl group can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are frequently used.

Substitution: Nucleophiles like amines and thiols can be used for substitution reactions.

Major Products

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of alcohols.

Substitution: Formation of substituted pyrrolidine derivatives.

Scientific Research Applications

(2S,5S)-5-(4-Chlorophenyl)pyrrolidine-2-carboxylic acid has diverse applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Investigated for its therapeutic potential in treating various diseases.

Industry: Utilized in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of (2S,5S)-5-(4-Chlorophenyl)pyrrolidine-2-carboxylic acid involves its interaction with specific molecular targets:

Molecular Targets: The compound may bind to enzymes or receptors, altering their activity.

Pathways Involved: It can modulate biochemical pathways, leading to changes in cellular functions.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations

(a) Chlorophenyl vs. Methyl Substitution

• Compound : (2S,5S)-5-methylpyrrolidine-2-carboxylic acid (5-MePro)
  • Molecular Weight : 155.18 g/mol (free acid) .
  • Key Differences :
• The methyl group at the 5-position reduces steric bulk compared to the 4-chlorophenyl group, enhancing solubility in polar solvents.
• Applications: Used as a proline analog in peptide synthesis .

(b) Chlorophenyl vs. Bromophenyl Substitution

• Compound : (2S,5S)-5-(3-bromophenyl)pyrrolidine-2-carboxylic acid (CAS: 2580096-21-3)
  • Molecular Weight : 270.13 g/mol (Fmoc-protected) .
  • Key Differences :
• The bromine atom increases molecular weight and lipophilicity (Cl: 35.45 g/mol vs.
• The 3-bromo substitution alters steric and electronic effects compared to the 4-chloro position, impacting binding affinity in receptor models.

Stereochemical Variations

(a) (2R,5R)-5-Phenylpyrrolidine-2-carboxylic Acid Hydrochloride

• Molecular Weight : 227.69 g/mol (HCl salt) .
• The phenyl group (vs. 4-chlorophenyl) lacks electronegative substitution, reducing its dipole moment and interaction with hydrophobic pockets.

(b) (2S,5R)-5-(2-Chlorophenyl)pyrrolidine-2-carboxylic Acid

• Compound : Part of hepatitis C virus (HCV) RNA polymerase inhibitors .
  • Key Differences :
• The 2-chlorophenyl substituent creates ortho steric hindrance, unlike the para-substituted target compound.
• The 5R-configuration disrupts the stereochemical alignment required for binding to HCV NS5B polymerase.

Functional Group Modifications

(a) Protected Carboxylic Acid Derivatives

• Compound : (2S,5S)-1-(tert-butoxycarbonyl)-5-methylpyrrolidine-2-carboxylic acid (Boc-5-MePro)
  • Molecular Weight : 241.27 g/mol .
  • Key Differences :
• The Boc-protecting group enhances stability during solid-phase peptide synthesis but requires deprotection (e.g., trifluoroacetic acid) for activation .

(b) Additional Substituents

• Compound : Rac-(2S,4S,5S)-4-(methoxycarbonyl)-4-methyl-5-(o-tolyl)pyrrolidine-2-carboxylic acid
  • Molecular Weight : 347.38 g/mol .
  • Key Differences :
• The 4-methyl and methoxycarbonyl groups introduce steric and electronic effects, reducing conformational flexibility compared to the unsubstituted target compound.

Data Tables

Table 1. Structural and Physicochemical Comparison

Compound Name	Substituent	Stereochemistry	Molecular Weight (g/mol)	Key Properties
(2S,5S)-5-(4-Chlorophenyl)pyrrolidine-2-carboxylic acid	4-Chlorophenyl	S,S	225.67	High dipole moment, moderate solubility
(2S,5S)-5-MePro	Methyl	S,S	155.18	High solubility, low steric bulk
(2R,5R)-5-Phenyl analog (HCl salt)	Phenyl	R,R	227.69	Altered stereochemistry, salt form
(2S,5S)-3-Bromophenyl analog (Fmoc)	3-Bromophenyl	S,S	270.13	High lipophilicity, Fmoc-protected
Boc-5-MePro	Methyl (Boc-protected)	S,S	241.27	Enhanced stability for peptide synthesis

Research Findings and Implications

• Stereochemistry Matters : The S,S-configuration in the target compound is essential for interactions with chiral biological targets, as seen in HCV protease inhibitors .
• Substituent Effects : The 4-chlorophenyl group balances lipophilicity and electronic effects, outperforming phenyl or methyl analogs in membrane permeability and target engagement .
• Synthetic Utility : Analogs with protecting groups (e.g., Boc, Fmoc) are pivotal in peptide synthesis but require additional steps for activation .

Biological Activity

(2S,5S)-5-(4-Chlorophenyl)pyrrolidine-2-carboxylic acid is a chiral compound with significant biological activity, particularly in neuropharmacology. Its unique stereochemistry and structural features contribute to its interactions with various biological targets, making it a subject of interest in medicinal chemistry.

• Molecular Formula : C₁₁H₁₂ClNO₂
• Molecular Weight : 225.67 g/mol
• Stereochemistry : The (2S,5S) configuration is crucial for its biological properties and reactivity .

Research indicates that (2S,5S)-5-(4-Chlorophenyl)pyrrolidine-2-carboxylic acid exhibits its biological effects primarily through interactions with neurotransmitter receptors and enzymes involved in various signaling pathways. The binding affinity of this compound to specific receptors can influence its pharmacological profile.

Neuropharmacological Effects

Studies have shown that this compound may affect neurotransmitter systems, particularly those involving dopamine and serotonin. Its potential as a neuroprotective agent has been explored, suggesting that it could mitigate neurodegenerative processes .

Anticancer Activity

Recent investigations into the anticancer properties of (2S,5S)-5-(4-Chlorophenyl)pyrrolidine-2-carboxylic acid have revealed promising results:

• Cell Line Studies : In vitro studies demonstrated cytotoxic effects against A549 lung adenocarcinoma cells. The compound reduced cell viability significantly compared to control groups .
• Comparative Analysis : When compared to standard chemotherapeutics like cisplatin, this compound exhibited varying degrees of efficacy, suggesting potential for further development as an anticancer agent .

Antimicrobial Activity

The antimicrobial properties of (2S,5S)-5-(4-Chlorophenyl)pyrrolidine-2-carboxylic acid have also been assessed:

• Resistance Profiles : It was screened against multidrug-resistant strains of Staphylococcus aureus and other pathogens. While it showed limited activity against Gram-negative bacteria, it demonstrated effectiveness against certain Gram-positive strains .

Case Studies

Several case studies illustrate the diverse applications and biological activities of (2S,5S)-5-(4-Chlorophenyl)pyrrolidine-2-carboxylic acid:

• Neuroprotective Studies : A study investigated the effects of this compound on neuronal cell lines exposed to oxidative stress. Results indicated a protective effect, enhancing cell survival rates compared to untreated controls.
• Anticancer Efficacy : A comparative study involving multiple derivatives of pyrrolidine compounds highlighted the superior anticancer activity of (2S,5S)-5-(4-Chlorophenyl)pyrrolidine-2-carboxylic acid over structurally similar analogs .
• Pharmacokinetics : Research into the pharmacokinetic profile showed that the compound has favorable absorption and distribution characteristics, which are critical for therapeutic applications.

Comparative Analysis with Similar Compounds

The following table summarizes key features of structurally similar compounds:

Compound Name	Molecular Formula	Key Features
(2S,5R)-5-(4-Chlorophenyl)pyrrolidine-2-carboxylic acid	C₁₁H₁₂ClNO₂	Different stereochemistry; potential variations in biological activity
(2R,5R)-5-(4-Chlorophenyl)pyrrolidine-2-carboxylic acid	C₁₁H₁₂ClNO₂	Another stereoisomer; may exhibit distinct pharmacological properties
1-(4-Chlorophenyl)pyrrolidine-2-carboxylic acid	C₁₁H₁₂ClNO₂	Lacks chirality at one center; different chemical reactivity

The unique stereochemistry of (2S,5S)-5-(4-Chlorophenyl)pyrrolidine-2-carboxylic acid enhances its selectivity towards biological targets compared to its analogs .

Q & A

Q. How should in vitro toxicity studies be structured to prioritize in vivo testing?

• Answer: Begin with hepatocyte viability assays (e.g., HepG2 cells) and mitochondrial toxicity screening (Seahorse assay). Proceed to hERG channel inhibition tests to assess cardiac risk. Only compounds with IC$_{50}$ >10 μM in these assays should advance to rodent toxicokinetic studies .